Cas no 106362-27-0 (Pyridinium,4-[4-(acetylamino)phenyl]-1-methyl-)
106362-27-0 structure
Product Name:Pyridinium,4-[4-(acetylamino)phenyl]-1-methyl-
CAS No:106362-27-0
MF:C14H15N2O
MW:227.281703233719
CID:163284
PubChem ID:129308
Update Time:2025-04-19
Pyridinium,4-[4-(acetylamino)phenyl]-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,4-[4-(acetylamino)phenyl]-1-methyl-
- 1-methyl-4-(4'-acetamidophenyl)pyridinium
- N-[4-(1-methylpyridin-1-ium-4-yl)phenyl]acetamide
- 4-[4-(acetylamino)phenyl]-1-methylpyridinium
- Macpp+
- Pyridinium, 4-(4-(acetylamino)phenyl)-1-methyl-
- DTXSID60147586
- 106362-27-0
- SCHEMBL13622822
-
- Inchi: 1S/C14H14N2O/c1-11(17)15-14-5-3-12(4-6-14)13-7-9-16(2)10-8-13/h3-10H,1-2H3/p+1
- InChI Key: CBYFCTZDCHHFOQ-UHFFFAOYSA-O
- SMILES: O=C(C)NC1C=CC(=CC=1)C1C=C[N+](C)=CC=1
Computed Properties
- Exact Mass: 227.11855
- Monoisotopic Mass: 227.118438106g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 1
- Tautomer Count: 7
- XLogP3: 1.8
- Topological Polar Surface Area: 33Ų
Experimental Properties
- PSA: 32.98
Pyridinium,4-[4-(acetylamino)phenyl]-1-methyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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